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Compound of Interest |

Compound Name: Melaminsulfone-d3 Sodium Salt
Cat. No.: B1152373
Get Quote

Melaminsulfone-d3 Sodium Salt is the deuterated form of Melaminsulfone Sodium Salt (CAS
No. 129-89-5)[1][2]. It is primarily utilized as an internal standard in analytical and
pharmacokinetic research, particularly for studies involving its non-labeled analogue[3].
Melaminsulfone itself is recognized as an impurity of Dipyrone (Metamizole), a non-steroidal
anti-inflammatory drug (NSAID)[4][5]. The stable isotope labeling with deuterium (d3) allows for
precise quantification in mass spectrometry-based assays, making it a valuable tool for
researchers in drug metabolism and clinical chemistry[3].

Given its application in sensitive analytical methods, understanding its safety profile is
paramount for ensuring the well-being of laboratory personnel. This guide provides a
comprehensive overview of the available safety data, handling procedures, and emergency
protocols, synthesized from material safety data sheets and general chemical safety principles.
As with many research-grade chemicals, comprehensive toxicological data may not be
available, and therefore, the compound should be handled with the appropriate level of caution
afforded to a substance of unknown toxicity.

Chemical and Physical Properties
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A clear understanding of the physical and chemical properties is the foundation of a robust
safety protocol. These properties dictate storage conditions, potential reactivity, and
appropriate emergency responses.

Property Data Source(s)
Melaminsulfone-d3 Sodium
Chemical Name Salt [5]
a

Pyrazogin-d3 Sodium Salt;
Synonyms o _ (5]
Sulfamipyrine-d3 Sodium Salt

Molecular Formula C12H11D3N3NaO4S [3][5]

Molecular Weight 322.33 g/mol [315]

Not Available (NA) for
CAS Number [31[5]
deuterated form

129-89-5 (for non-labeled

Parent CAS Number [1][2][4][6]
form)

Appearance White solid/powder [41[7]

Storage Temperature 2-8°C, Refrigerator [5]

Hazard Identification and Classification

Currently, Melaminsulfone Sodium Salt does not have a harmonized classification under the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, and it is often
considered not classified as hazardous under CLP regulation[8][9]. However, as a general
precautionary measure for fine chemical powders, potential for mild irritation should be
considered.

Potential Health Effects:
e Eye Contact: May cause eye irritation.[7]

o Skin Contact: May cause skin irritation upon prolonged contact.[7]
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 Ingestion: May be harmful if ingested in large quantities.[7]

« Inhalation: Prolonged inhalation of dust may cause respiratory tract irritation.[7]

The following diagram illustrates the logical flow for assessing the potential hazards of a
research chemical with limited specific data.
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Hazard Assessment Logic for Research Chemicals
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Caption: Logical workflow for hazard assessment of research chemicals.
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Safe Handling, Storage, and Spill Management

Adherence to proper handling and storage protocols is the most effective way to mitigate risks
associated with laboratory chemicals. The causality behind these protocols is rooted in
preventing unintended exposure and maintaining chemical stability.

Handling Protocols

» Ventilation: Always handle Melaminsulfone-d3 Sodium Salt in a well-ventilated area. A
chemical fume hood is recommended, especially when weighing or transferring the powder,
to prevent inhalation of dust.[7]

o Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly with
soap and water after handling the substance and before leaving the laboratory.[7]

» Avoiding Contact: Avoid all personal contact, including inhalation of dust and contact with
eyes and skin.[7]

o Container Handling: Keep containers tightly closed when not in use. Open containers
carefully on a stable surface.

Storage Conditions

o Temperature: Store in a refrigerator at 2-8°C.[5]

e Incompatible Materials: Keep away from strong oxidizing agents. The rationale is to prevent
potentially exothermic or hazardous reactions.[7]

e Environment: Store in a dry, cool, well-ventilated place away from heat and direct sunlight.[7]
[10]

Accidental Release (Spill) Measures

A self-validating spill response ensures that the area is not only cleaned but also
decontaminated and safe for re-entry.

o Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation. Remove all sources of ignition.[11]
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o Don PPE: Wear appropriate personal protective equipment (see Section 4) before attempting
cleanup.[7]

e Containment & Cleanup:

o For dry spills, carefully sweep or vacuum the material. Avoid generating dust.[12] Use dry
cleanup procedures.

o Place the collected material into a suitable, labeled, and sealed container for disposal.[7]
o Decontamination: Wash the spill area thoroughly with soap and water.

o Waste Disposal: Dispose of the contaminated waste in accordance with local, state, and
federal regulations. Do not flush into the sewer system.[7][13]

Exposure Control and Personal Protective
Equipment (PPE)

The principle of exposure control is to use a hierarchy of controls, starting with engineering
controls (like fume hoods), followed by administrative controls (safe work practices), and finally,
personal protective equipment.

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://chem-on.co.id/image/catalog/product_catalog/SDS%20-%20Maha%20SMF%201013.pdf
https://www.eurofinsus.com/media/446920/sodium-omadine_m.pdf
https://chem-on.co.id/image/catalog/product_catalog/SDS%20-%20Maha%20SMF%201013.pdf
https://chem-on.co.id/image/catalog/product_catalog/SDS%20-%20Maha%20SMF%201013.pdf
https://www.fishersci.com/store/msds?partNumber=AC442110050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Control Measure

Specification

Rationale and Source(s)

Engineering Controls

Use in a well-ventilated area; a
chemical fume hood is

recommended.

To minimize inhalation of dust
and ensure airborne
concentrations are kept low.[7]
[13][14]

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Conforms to OSHA 29 CFR
1910.133 or European
Standard EN166. Protects
against dust particles.[7][13]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.

To prevent skin contact.
Gloves should be inspected
before use and disposed of
properly.[7][10][15]

Respiratory Protection

A NIOSH/MSHA or EN 149
approved respirator may be
necessary if ventilation is

inadequate or for large spills.

To be used when engineering
controls are insufficient to
maintain exposure below
acceptable levels.[7][14]

The following diagram outlines the decision-making process for selecting appropriate PPE

when handling chemical powders.
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PPE Selection Workflow for Chemical Powders

Start: Prepare to
Handle Chemical Powder
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or ventilated enclosure available?

Assess Risk of Inhalation.
Is dust generation likely?

Use Fume Hood/
Ventilated Enclosure

Wear Approved
Respirator

'

Wear Safety Glasses
with Side-Shields

i

Wear Nitrile or other
Chemical-Resistant Gloves

i

Wear a Lab Coat

Proceed with
Handling Task

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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First-Aid and Emergency Procedures

Immediate and correct first aid can significantly reduce the adverse effects of chemical
exposure.

First-Aid Measures

e Inhalation: Move the exposed person to fresh air immediately. If breathing is difficult or
symptoms persist, consult a physician.[7]

« Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and plenty of water. If irritation develops or persists, seek medical attention.[7]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. If eye irritation
persists, consult a physician.[7]

 Ingestion: Rinse mouth with water. Give one or two glasses of water to drink. Do NOT induce
vomiting. Seek medical attention.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7][11][12]

» Specific Hazards: Decomposition may produce toxic fumes of carbon oxides, nitrogen oxides
(NOx), and sulfur oxides (SOx).[16]

» Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear to prevent contact with hazardous vapors and decomposition products.[7][12]

The workflow below outlines a structured response to a laboratory emergency involving this
chemical.
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Emergency Response Workflow

Emergency Occurs
(Spill, Exposure, Fire)

Assess Situation
Is it safe to respond?

Alert Personnel &
Activate Alarm

Is it a personnel exposure?

Evacuate Area

Administer First Aid
(See Section 5.1)
Seek Medical Attention

Follow Spill Cleanup Protocol
(See Section 3.3)

Use Appropriate Extinguisher
(See Section 5.2)
Call Fire Department

/

Report Incident to
Safety Officer

Click to download full resolution via product page

Caption: General workflow for responding to laboratory emergencies.
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Toxicological Information

The toxicological properties of Melaminsulfone-d3 Sodium Salt have not been thoroughly
investigated.[13] The information below is based on general data for similar compounds or
default assumptions for research chemicals. It is critical to handle this substance as if it has
unknown toxicological effects.

Toxicity Metric Data Source(s)

o No specific data available. May
Acute Oral Toxicity o [7]
be harmful if ingested.

o Not expected to be harmful if
Acute Dermal Toxicity ] [7]
absorbed through the skin.

Prolonged inhalation may

Acute Inhalation Toxicity cause respiratory tract [7]
irritation.

Skin Corrosion/Irritation May cause skin irritation. [7]

Eye Damage/Irritation Causes eye irritation. [7]

Sensitization No information available. [17]

No components listed as a

Carcinogenicity carcinogen by IARC, ACGIH, [12][15]
NTP, or OSHA.
Reproductive Toxicity No information available. [17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

